![molecular formula C26H33N5O3 B264203 N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(4-methylphenoxy)acetamide](/img/structure/B264203.png)
N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(4-methylphenoxy)acetamide
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Overview
Description
N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(4-methylphenoxy)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of benzimidazole derivatives and has been found to possess a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(4-methylphenoxy)acetamide is not fully understood. However, it has been suggested that the compound exerts its biological activity through the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in the regulation of gene expression. The compound has also been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are involved in the regulation of the cell cycle.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. The compound has also been found to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). In addition, it has been shown to inhibit the replication of various viruses such as herpes simplex virus type 1 (HSV-1) and hepatitis C virus (HCV).
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(4-methylphenoxy)acetamide in lab experiments is its high potency and selectivity. The compound has been found to be highly effective in inhibiting the activity of various enzymes and signaling pathways at low concentrations. However, one of the limitations of using this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(4-methylphenoxy)acetamide. One potential direction is the investigation of its use in combination with other drugs for the treatment of cancer and other diseases. Another direction is the optimization of the synthesis method to improve the yield and purity of the compound. Additionally, the compound could be further studied to elucidate its exact mechanism of action and to identify its potential targets in various diseases.
Synthesis Methods
The synthesis of N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(4-methylphenoxy)acetamide involves the reaction of 2-(4-methylphenoxy)acetic acid with N-(4-chloro-2-methylphenyl)-1-methyl-1H-benzimidazole-5-carboxamide in the presence of 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then reacted with isobutyryl chloride and piperazine to obtain the final product. The synthesis method has been optimized to yield high purity and high yield of the compound.
Scientific Research Applications
N-{2-[(4-isobutyryl-1-piperazinyl)methyl]-1-methyl-1H-benzimidazol-5-yl}-2-(4-methylphenoxy)acetamide has been extensively studied for its potential therapeutic applications. It has been found to possess anti-cancer, anti-inflammatory, and anti-viral activities. The compound has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C26H33N5O3 |
---|---|
Molecular Weight |
463.6 g/mol |
IUPAC Name |
N-[1-methyl-2-[[4-(2-methylpropanoyl)piperazin-1-yl]methyl]benzimidazol-5-yl]-2-(4-methylphenoxy)acetamide |
InChI |
InChI=1S/C26H33N5O3/c1-18(2)26(33)31-13-11-30(12-14-31)16-24-28-22-15-20(7-10-23(22)29(24)4)27-25(32)17-34-21-8-5-19(3)6-9-21/h5-10,15,18H,11-14,16-17H2,1-4H3,(H,27,32) |
InChI Key |
LTMCNXVLKBGDEO-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)N(C(=N3)CN4CCN(CC4)C(=O)C(C)C)C |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)N(C(=N3)CN4CCN(CC4)C(=O)C(C)C)C |
Origin of Product |
United States |
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